Cas no 886935-56-4 (N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)
N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(4-ethoxyphenyl)-2-[[5-[[[(4-fluorophenyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
- N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
-
- Inchi: 1S/C19H18FN5O3S2/c1-2-28-15-9-7-13(8-10-15)21-16(26)11-29-19-25-24-18(30-19)23-17(27)22-14-5-3-12(20)4-6-14/h3-10H,2,11H2,1H3,(H,21,26)(H2,22,23,24,27)
- InChI Key: YYRATIAHHKETSZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN=C(NC(NC2=CC=C(F)C=C2)=O)S1
N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2680-0198-2μmol |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-5μmol |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-10μmol |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-20μmol |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-1mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-2mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-3mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-4mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-5mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0198-10mg |
N-(4-ethoxyphenyl)-2-[(5-{[(4-fluorophenyl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
886935-56-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
Comprehensive Overview of N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886935-56-4)
In the realm of organic chemistry and pharmaceutical research, N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide (CAS No. 886935-56-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 1,3,4-thiadiazole core and sulfanylacetamide moiety, is often explored for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its carbamoylamino linkage, which is known to influence bioactivity and binding affinity in drug design.
The compound's 4-ethoxyphenyl and 4-fluorophenyl substituents contribute to its unique physicochemical properties, making it a candidate for studies targeting enzyme inhibition or receptor modulation. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse molecules, as they offer a rich scaffold for virtual screening and molecular docking simulations. Questions like "How does sulfanylacetamide enhance drug bioavailability?" or "What are the synthetic routes for 1,3,4-thiadiazole derivatives?" frequently appear in scientific forums, reflecting the growing curiosity around this class of compounds.
From a synthetic perspective, N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide is typically prepared via multi-step organic reactions, including Urea coupling and thioether formation. Its CAS No. 886935-56-4 serves as a critical identifier in chemical databases, aiding researchers in tracking its purity, stability, and spectroscopic data. The compound's logP and hydrogen-bonding capacity are often discussed in the context of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a hot topic in computational chemistry circles.
Beyond its chemical attributes, this molecule aligns with broader industry trends such as green chemistry and sustainable synthesis. Researchers are increasingly investigating eco-friendly catalysts and solvent systems to optimize its production, addressing questions like "Can biocatalysts improve the yield of thiadiazole-based amides?" Such inquiries resonate with the global push toward environmentally benign pharmaceutical manufacturing.
In summary, N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide represents a fascinating intersection of structural complexity and therapeutic potential. Its study not only advances fundamental organic chemistry but also contributes to the evolving landscape of precision medicine and targeted drug delivery. As the scientific community continues to unravel its properties, this compound is poised to remain a focal point in both academic and industrial research.
886935-56-4 (N-(4-ethoxyphenyl)-2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)